Cas no 302-72-7 (2-aminopropanoic acid)

2-aminopropanoic acid Properties

Names and Identifiers

• DL-Alanine
• DL-Alanine (1.00963)
• DL-2-Amino Propanoic Acid
• H-DL-Ala-OH
• DL-2-Aminopropionic acid
• 2-Aminopropanoic acid
• Alanine
• ALANINE DI FOR BIOCHEMISTRY
• ALANINE, DL-(RG)
• L-Alanine
• (±)-2-Aminopropionic acid
• 2-amino-propanoic acid
• 2-aminopropionic acid
• Alanine,DL
• dl-2-AMino propanic acid
• DL-α-Alanine
• dl-α-AMino propanic acid
• DL-2-Aminopropionic Acid
• A-L-arabinopyranoside
• HY-N12351
• DTXSID401341722
• Ellagic acid 4-O-
• Ellagic acid arabinoside
• CS-0898866
• DL-Alanine,99%
• (R,S)-Alanine
• (a-D-Mannosyl)7-b-D-mannosyl-diacetylchitobiosyl-L-asparagine, isoform a (protein)
• D-2-Aminopropionic acid; (R)-2-Aminopropionic acid
• NSC206315
• Propanoic acid, 2-amino-
• BRD-A33317514-001-01-3
• 285977-86-8
• AKOS000119663
• L-.alpha.-Alanine
• Alanine-1,2,3-13C3
• D72543
• DL-Alanine, >=99%, FCC, FG
• DL-ALANINE [FCC]
• NSC-7602
• (S)-2-Aminopropionic acid;L-a-Aminopropionic acid
• Q-101653
• FEMA NO. 3818
• AI3-08908
• SY005245
• NSC-206315
• dl-.alpha.-Aminopropionic acid
• AB02601
• NSC 7602
• L001042
• CHEMBL12198
• AKOS024264604
• Q27101911
• 2-amino-propionic acid
• DL-2-Aminopropanoic acid
• C01401
• UNII-1FU7983T0U
• ALANINE, .alpha.
• E639
• STK125106
• (R)-(-)-2-AMINOPROPIONIC ACID
• L-
• AKOS016039389
• L-ALANINE-2-13C-15N
• bmse000282
• SY002277
• DL-Alanine, FCC, >=99%
• L(+)-Alanine
• alanin
• NS00002090
• .alpha.-Alanine
• alanina
• Alanine, DL-
• CS-0022544
• L-ALANINE (3-13C)
• H-D-Ala-OH;(R)-Alanine;(2R)-2-aminopropanoic acid
• 915B7CC8-31B0-4478-904B-D54B7ECC1E4D
• D,L-Alanine
• L-Alanine-C2
• Alanine, L isomer
• 2-Amino propanoic acid
• L-.alpha.-Aminopropionic acid
• DL-Alanine, >=99% (HPLC)
• ALANINE, ALPHA
• L-ALANINE EXTRA PURE
• l alanine
• DTXSID6031255
• Alanine #
• L-Isomer alanine
• CCRIS 8596
• F1652-0639
• DL-Ala
• 1FU7983T0U
• (+/-)-Alanine
• 302-72-7
• L-ALANINE (D7)
• DL-Aminopropionic Acid,(S)
• (+/-)-2-Aminopropionic acid
• BCP26675
• (.+/-.)-Alanine
• (.+-.)-Alanine
• DL-alpha-Alanine
• (+-)-Alanine
• (+/-)-2-AMINOPROPANOIC ACID
• DL-.alpha.-Alanine
• (alpha-D-mannosyl)7-beta-D-mannosyl-diacetylchitobiosyl-L-asparagine, isoform A (protein)
• DL-Alanine, Vetec(TM) reagent grade, 98%
• (+-)-2-Aminopropionic acid
• DL-ALANINE (2-13C)
• Z57396987
• A-Aminopropionic acid
• DB-029692
• A0178
• Alanine, L-isomer
• EN300-18224
• (RS)-2-Aminopropionsaeure
• ALANINE DL-FORM [MI]
• NSC158286
• (DL)-Alanine
• DL-alpha-Aminopropionic acid
• .alpha.-Aminopropionic acid
• MFCD00064408
• CHEBI:16449
• NSC7602
• EINECS 206-126-4
• HY-N2362
• DB-048512
• BCP31944
• +Expand

• MDL： MFCD00064408
• InChIKey： QNAYBMKLOCPYGJ-UHFFFAOYSA-N
• Inchi： 1S/C3H7NO2/c1-2(4)3(5)6/h2H,4H2,1H3,(H,5,6)
• SMILES： NC(C)C(O)=O
• BRN： 1720250

Computed Properties

• Exact Mass: 89.04770
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 89.047678466 g/mol
• Heavy Atom Count: 6
• Complexity: 61.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 63.3Ų
• Molecular Weight: 89.09

Experimental Properties

• LogP: 0.11850
• PSA: 63.32000
• Merck: 204
• Refractive Index: 1.4650 (estimate)
• Water Partition Coefficient: 156 g/L (20 ºC)
• Boiling Point: 212.9 °C at 760 mmHg
• Melting Point: 289 °C (dec.) (lit.)
• Flash Point: 82.6 °C
• FEMA: 3818 | DL-ALANINE
• Solubility: H2O: soluble
• Color/Form: White prismatic, needle or rod-shaped crystals. It tastes sweet.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Soluble in hot water, soluble in water, slightly soluble in ethanol.
• pka: pK1 2.35; pK2 9.87(at 25℃)
• Density: 1.42

2-aminopropanoic acid Security Information

• RTECS：AY2980000
• WGK Germany：1
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： S24/25: prevent skin and eye contact.
• Signal Word：Warning
• TSCA：Yes

2-aminopropanoic acid Customs Data

• HS CODE：2936240000
• Customs Data：

  China Customs Code:

  2922499990

  Overview:

  2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  P.Imported animals and plants\Quarantine of animal and plant products
  Q.Outbound animals and plants\Quarantine of animal and plant products
  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters